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Compound of Interest

Compound Name: ARN-21934

Cat. No.: B15584002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of ARN-21934, a

potent and highly selective inhibitor of human topoisomerase IIα.[1][2][3] Accurate preparation

of stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

ARN-21934 is a small molecule with a molecular weight of 360.46 g/mol and a chemical

formula of C21H24N6.[2] It is a valuable tool for studying the role of topoisomerase IIα in

various cellular processes, including DNA replication and chromosome segregation, and holds

promise as a lead compound in anticancer research.[1][4]

Quantitative Data Summary
For ease of reference, the key quantitative data for ARN-21934 is summarized in the table

below.
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Property Value Source(s)

Molecular Weight 360.46 g/mol [2]

Molecular Formula C21H24N6 [2]

CAS Number 2230854-93-8 [2][5]

Solubility in DMSO

10 mM or 8.33 mg/mL (may

require sonication and

warming to 80°C)

[2][6]

Storage (Solid) -20°C for up to 3 years [6]

Storage (in Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.[1][2]

[6] Avoid repeated freeze-thaw

cycles.[1][7]

[1][2][6][7]

Experimental Protocol: Preparation of a 10 mM
ARN-21934 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ARN-21934 in dimethyl

sulfoxide (DMSO).

Materials:

ARN-21934 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Equilibrate ARN-21934 to Room Temperature: Before opening, allow the vial of ARN-21934
powder to equilibrate to room temperature for at least 30-60 minutes to prevent

condensation of atmospheric moisture.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

ARN-21934 required for your desired volume. The formula to use is: Mass (mg) = Desired

Volume (mL) x 10 mmol/L x 360.46 g/mol x 1 mg/0.001 g Simplified: Mass (mg) = Desired

Volume (mL) x 3.6046

Example for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 3.6046 = 3.6046 mg

Weighing ARN-21934: Carefully weigh the calculated amount of ARN-21934 powder using a

calibrated analytical balance in a fume hood or other contained environment.

Dissolving in DMSO: a. Add the weighed ARN-21934 powder to a sterile, amber

microcentrifuge tube or vial. b. Add the calculated volume of anhydrous DMSO to the tube. c.

Vortex the solution thoroughly for several minutes to aid dissolution. d. If the compound does

not fully dissolve, gentle warming in a water bath or heat block up to 80°C and/or sonication

can be used to facilitate dissolution.[6] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: a. Once the ARN-21934 is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This will

minimize the number of freeze-thaw cycles the stock solution is subjected to.[1][7] b. Clearly

label each aliquot with the compound name, concentration, solvent, and date of preparation.

c. For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is acceptable.[1][2][6]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-137466/ARN-21934-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15584002?utm_src=pdf-body
https://www.medchemexpress.com/arn-21934.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/arn-21934.html
https://probechem.com/products_ARN-21934.html
https://file.medchemexpress.com/batch_PDF/HY-137466/ARN-21934-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key steps in the preparation of ARN-21934 stock

solutions.
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Caption: Workflow for the preparation and storage of ARN-21934 stock solutions.

Signaling Pathway Inhibition
The diagram below illustrates the inhibitory action of ARN-21934 on the catalytic cycle of

Topoisomerase IIα.
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Caption: ARN-21934 inhibits the DNA cleavage activity of Topoisomerase IIα.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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